Cas no 1361645-16-0 (3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361645-16-0
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4992957
• Update Time: 2025-10-29

3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-4-8(6-9(5-7)14(18,19)20)10-2-3-11(15)13(17)12(10)16/h2-6H,1H3
• InChI Key： XKVNYCDDYHSVTQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(C)=CC(C(F)(F)F)=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl (CAS: 1361645-16-0)

The compound 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl (CAS: 1361645-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative is of particular interest due to its unique structural features, which include a trifluoromethyl group and multiple chlorine substitutions. These modifications confer distinct physicochemical properties, making it a promising candidate for various applications, including drug development and material science.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The methodology involves a palladium-catalyzed cross-coupling reaction, which has been optimized to reduce byproducts and enhance efficiency. This advancement is critical for facilitating further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. Additionally, its interactions with cellular membranes have been investigated, revealing a propensity to modulate lipid bilayer dynamics. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, highlighting the compound's multifaceted biological relevance.

Further research has explored the environmental and toxicological profiles of this compound. A recent study in Environmental Science & Technology (2024) assessed its persistence and bioaccumulation potential, concluding that while it exhibits moderate environmental stability, its toxicity profile is within acceptable limits for controlled laboratory use. These insights are invaluable for guiding safe handling practices and regulatory considerations.

Looking ahead, the compound's potential as a scaffold for designing new therapeutic agents is being actively investigated. Computational modeling studies, as reported in a 2023 article in Journal of Chemical Information and Modeling, have identified several derivatization sites that could enhance its binding affinity to target proteins. Such efforts underscore the growing recognition of 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl as a versatile tool in medicinal chemistry.

In conclusion, the latest research on 3'-Methyl-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl (CAS: 1361645-16-0) underscores its significance in both academic and industrial settings. Advances in synthesis, biological evaluation, and environmental assessment collectively contribute to a deeper understanding of its potential applications. Future studies are expected to further explore its mechanistic insights and translational opportunities.